
Physical properties like melting point and
boiling point of 3-Methylpiperidin-2-one

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Methylpiperidin-2-one

Cat. No.: B1294715 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Methylpiperidin-2-one

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 3-Methylpiperidin-
2-one
3-Methylpiperidin-2-one (CAS No: 3768-43-2), a substituted lactam, serves as a crucial

building block in synthetic organic chemistry and medicinal chemistry.[1] Its structural motif,

featuring a chiral center at the 3-position and a secondary amide within a six-membered ring,

makes it a valuable precursor for a range of more complex molecules, including potential

pharmaceutical agents. An accurate understanding of its fundamental physical properties, such

as melting and boiling points, is paramount for its purification, handling, and the design of

subsequent synthetic transformations. These parameters directly influence process

development, from reaction temperature control to the selection of appropriate purification

methods like recrystallization or distillation.

This guide provides a detailed examination of the melting and boiling points of 3-
Methylpiperidin-2-one, grounded in available experimental data and an analysis of its

underlying molecular structure. Furthermore, it outlines rigorous, self-validating protocols for

the experimental determination of these properties, ensuring that researchers can verify these

values and apply them with confidence in their work.
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Core Physical and Chemical Properties
A summary of the essential physicochemical data for 3-Methylpiperidin-2-one is presented

below. It is critical to note that while some values are derived from experimental

measurements, others are computational estimates and should be regarded as such.

Property Value Source

IUPAC Name 3-methylpiperidin-2-one PubChem[1]

Molecular Formula C₆H₁₁NO PubChem[1][2]

Molecular Weight 113.16 g/mol PubChem[1]

Appearance White to off-white solid ChemicalBook[3]

Melting Point 64-65 °C ChemicalBook[3]

Boiling Point 211.9 °C (rough estimate) ChemicalBook[3]

Density 1.0223 g/cm³ (rough estimate) ChemicalBook[3]

Analysis of Thermal Properties: A Molecular
Perspective
The observed physical properties of a compound are a direct manifestation of its molecular

structure and the resulting intermolecular forces. For 3-Methylpiperidin-2-one, these

interactions are key to understanding its thermal behavior.

Melting Point: The Solid State
3-Methylpiperidin-2-one is a solid at room temperature, with a reported melting point of 64-65

°C.[3] This relatively high melting point for a small molecule is primarily attributable to the

presence of strong intermolecular hydrogen bonding. The secondary amide group (-CONH-)

features a hydrogen bond donor (the N-H group) and a hydrogen bond acceptor (the carbonyl

oxygen, C=O). In the solid state, these groups allow the molecules to arrange into a stable,

ordered crystal lattice, requiring significant thermal energy to disrupt and transition into the

liquid phase.
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The presence of the methyl group at the 3-position can subtly influence crystal packing

compared to the parent compound, 2-piperidone (melting point 39.5 °C), but the dominant

factor remains the powerful amide-amide hydrogen bonding.[4]

Boiling Point: The Liquid to Gas Transition
The boiling point for 3-Methylpiperidin-2-one is provided as a rough estimate of 211.9 °C.[3]

This high value is also a direct consequence of intermolecular hydrogen bonding, which must

be overcome for molecules to escape the liquid phase and enter the vapor phase.

It is instructive to compare this with its N-methylated isomer, 1-methylpiperidin-2-one (CAS

931-20-4).[5][6] This isomer lacks the N-H bond and is therefore incapable of acting as a

hydrogen bond donor. Its boiling point is significantly lower, reported as 105-106 °C at a

reduced pressure of 12 mmHg.[7] This stark difference powerfully illustrates the contribution of

N-H hydrogen bonding to the high boiling point of 3-Methylpiperidin-2-one. The "rough

estimate" designation for its atmospheric boiling point likely stems from the potential for thermal

decomposition at such elevated temperatures, a common issue for complex organic molecules.

[3]

Experimental Protocols for Property Determination
To ensure scientific rigor, physical properties should be verified experimentally. The following

protocols are designed to be self-validating systems, incorporating calibration and precise

control.

Protocol 1: Melting Point Determination
This protocol uses a standard digital melting point apparatus. The causality behind a slow

temperature ramp is to maintain thermal equilibrium, ensuring the measured temperature

accurately reflects the sample's true melting point.

Methodology:

Apparatus Calibration: Prior to analysis, calibrate the apparatus using a certified standard

with a known melting point close to the expected value (e.g., benzophenone, M.P. 48.1 °C,

or benzoic acid, M.P. 122.4 °C). This step validates the accuracy of the thermometer.
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Sample Preparation: Place a small amount (2-3 mg) of dry, crystalline 3-Methylpiperidin-2-
one into a glass capillary tube and pack it tightly to a height of 2-3 mm by tapping the tube.

Initial Heating: Place the capillary tube in the heating block of the apparatus. Set a rapid

heating ramp (10-15 °C/min) to quickly approach the expected melting point. Stop at

approximately 50 °C.

Fine Heating: Decrease the heating rate to a slow ramp of 1-2 °C per minute. This slow rate

is critical for ensuring thermal equilibrium between the sample, the heating block, and the

thermometer.

Observation and Recording: Record the temperature at which the first drop of liquid appears

(onset of melting) and the temperature at which the last solid crystal disappears (completion

of melting). This range provides insight into the sample's purity. A pure sample should exhibit

a sharp melting range of <1 °C.

Workflow for Melting Point Determination
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Caption: Workflow for accurate melting point determination.

Protocol 2: Boiling Point Determination at Reduced
Pressure
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Given the high estimated boiling point and risk of decomposition, determining the boiling point

under vacuum is the most reliable and authoritative method. This protocol describes the setup

for a short-path vacuum distillation.

Methodology:

Apparatus Assembly: Assemble a short-path distillation apparatus. Place a small stir bar and

a sample of 3-Methylpiperidin-2-one (1-2 mL) into the distillation flask. Ensure all glass

joints are properly sealed with vacuum grease.

System Evacuation: Connect the apparatus to a vacuum pump protected by a cold trap.

Slowly and carefully evacuate the system to a stable, measured pressure (e.g., 10 mmHg).

Heating and Stirring: Begin stirring the sample and gently heat the distillation flask using a

heating mantle.

Observation: Observe for the formation of a steady stream of condensate on the condenser.

The temperature at which the liquid and vapor phases are in equilibrium, indicated by a

stable temperature reading on the thermometer with its bulb positioned just below the

sidearm to the condenser, is the boiling point at that specific pressure.

Pressure Correction: Record the observed boiling temperature and the precise pressure.

Use a pressure-temperature nomograph or the Clausius-Clapeyron equation to extrapolate

this value to the expected boiling point at atmospheric pressure (760 mmHg). This

extrapolation is a more reliable method than direct high-temperature measurement.

Workflow for Reduced Pressure Boiling Point Determination
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Caption: Protocol for boiling point measurement under vacuum.

Conclusion
The physical properties of 3-Methylpiperidin-2-one, a melting point of 64-65 °C and a high

estimated boiling point of 211.9 °C, are dominated by the presence of strong intermolecular

hydrogen bonding conferred by its secondary amide group.[3] These values are critical for

guiding laboratory practice, enabling researchers to devise effective strategies for purification,

reaction control, and material handling. By employing the rigorous, self-validating experimental
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protocols detailed in this guide, scientists can confidently verify these properties and ensure the

integrity of their research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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